Cas no 1864058-04-7 (3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride)

• Product Name: 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride
• CAS No: 1864058-04-7
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• MDL: MFCD29041046
• CID: 4625144
• PubChem ID: 69566389
• Update Time: 2025-06-08

3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride
• 3-amino-N,N-dimethyl-3-phenylpropanamide;hydrochloride

• MDL： MFCD29041046
• Inchi： 1S/C11H16N2O.ClH/c1-13(2)11(14)8-10(12)9-6-4-3-5-7-9;/h3-7,10H,8,12H2,1-2H3;1H
• InChI Key： NQSRHCQYXGTJAE-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(C1C=CC=CC=1)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Topological Polar Surface Area: 46.3

Additional information on 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride

Comprehensive Overview of 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride (CAS No. 1864058-04-7)

3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride (CAS No. 1864058-04-7) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an amide group, a phenyl ring, and a tertiary amine moiety, making it a versatile intermediate in drug discovery and development. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies and formulation optimization.

In recent years, the demand for 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride has surged due to its potential applications in central nervous system (CNS) drug development. Researchers are particularly interested in its role as a precursor for neuromodulators and psychoactive compounds, aligning with the growing focus on mental health therapeutics. The compound’s structural flexibility allows for modifications targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

The synthesis of CAS No. 1864058-04-7 typically involves multi-step organic reactions, including reductive amination and amide coupling, with stringent purity requirements (>98%) for pharmaceutical-grade batches. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its identity, addressing the industry’s emphasis on quality control and regulatory compliance.

From an SEO perspective, common queries related to this compound include: "3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride solubility", "CAS 1864058-04-7 synthesis protocol", and "pharmacological applications of phenylpropanamide derivatives". These reflect user interest in practical usage and scientific validation. Notably, the compound’s relevance to neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) has driven traffic, as evidenced by rising searches for "GPCR-targeting small molecules".

Environmental and safety profiles of 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride are also frequently discussed. While not classified as hazardous, proper handling protocols—such as PPE usage and ventilation—are recommended during lab-scale operations. This aligns with broader trends in green chemistry and sustainable synthesis, topics dominating academic and industrial forums.

In conclusion, CAS No. 1864058-04-7 represents a critical building block in modern medicinal chemistry. Its dual functionality as a hydrogen bond donor/acceptor and lipophilic scaffold positions it as a valuable asset for high-throughput screening and lead optimization. As research progresses, its applications in personalized therapeutics and bioconjugation are expected to expand, further solidifying its importance in life sciences.